Cas no 886767-17-5 (3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester)
3-(3-Fluoro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester is a fluorinated piperazine derivative commonly utilized as an intermediate in pharmaceutical and organic synthesis. The presence of the tert-butyl ester group enhances stability and facilitates further functionalization, while the 3-fluorophenyl moiety contributes to its utility in designing bioactive molecules. This compound is particularly valuable in medicinal chemistry for the development of CNS-targeting agents, owing to the piperazine scaffold's role in modulating receptor interactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. The fluorine substitution offers potential for improved metabolic stability and binding affinity in drug discovery efforts.

886767-17-5 structure
Product name:3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester
CAS No:886767-17-5
MF:C15H21FN2O2
MW:280.337847471237
MDL:MFCD08685986
CID:1082706
PubChem ID:72206928
3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-3-(3-Fluorophenyl)piperazine
- tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
- 1228561-70-3
- AB46278
- (R)-3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- AB46282
- 1228568-71-5
- Z1505713411
- 3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- (S)-3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- AB46283
- EN300-201603
- CS-0144097
- SCHEMBL16640409
- AKOS022177693
- 886767-17-5
- DB-096945
- 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester
-
- MDL: MFCD08685986
- Inchi: InChI=1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-8-7-17-13(10-18)11-5-4-6-12(16)9-11/h4-6,9,13,17H,7-8,10H2,1-3H3
- InChI Key: VFGWKYYDSQLXOA-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)N1CCNC(C1)c2cccc(c2)F
Computed Properties
- Exact Mass: 280.15870608g/mol
- Monoisotopic Mass: 280.15870608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6Ų
- XLogP3: 2.1
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 368.0±42.0 °C at 760 mmHg
- Flash Point: 176.4±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-201603-0.1g |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95.0% | 0.1g |
$248.0 | 2025-02-20 | |
Enamine | EN300-201603-1.0g |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95.0% | 1.0g |
$714.0 | 2025-02-20 | |
Enamine | EN300-201603-1g |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95% | 1g |
$714.0 | 2023-09-16 | |
Enamine | EN300-201603-5g |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95% | 5g |
$2070.0 | 2023-09-16 | |
Aaron | AR01B9CD-50mg |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95% | 50mg |
$254.00 | 2025-02-09 | |
1PlusChem | 1P01B941-500mg |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95% | 500mg |
$654.00 | 2025-03-19 | |
Enamine | EN300-201603-10g |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95% | 10g |
$3069.0 | 2023-09-16 | |
A2B Chem LLC | AW03841-250mg |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95% | 250mg |
$407.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1214737-500mg |
tert-Butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95+% | 500mg |
¥12026.00 | 2024-04-26 | |
A2B Chem LLC | AW03841-100mg |
tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate |
886767-17-5 | 95% | 100mg |
$297.00 | 2024-04-19 |
3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Related Literature
-
Wenwen Chai,Fan Yang,Weihao Yin,Shunzhang You,Ke Wang,Wenkai Ye,Yichuan Rui,Bohejin Tang Dalton Trans., 2019,48, 1906-1914
-
Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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3. Back matter
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
-
R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
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